Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate

• IUPAC Name: methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate
• InChI: InChI=1S/C9H14N4O3/c1-15-9(14)7-3-13(12-11-7)8-5-16-4-6(8)2-10/h3,6,8H,2,4-5,10H2,1H3/t6-,8-/m1/s1
• InChI Key: BIUITOGAYSEUFF-HTRCEHHLSA-N
• Canonical SMILES: COC(=O)C1=CN(N=N1)C2COCC2CN
• Isomeric SMILES: COC(=O)C1=CN(N=N1)[C@@H]2COC[C@H]2CN
• Molecular Formula: C9H14N4O3
• Molecular Weight: 226.23 g/mol

Description

“Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate” is a complex organic compound. It contains an aminomethyl group, which is a monovalent functional group with formula −CH2−NH2. It also contains a triazole moiety, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, aminomethyl groups are often obtained by alkylation with Eschenmoser’s salt. Triazole compounds are synthesized through a variety of methods, including the Huisgen cycloaddition, a type of click chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the aminomethyl and triazole groups. Aminomethyl is a monovalent functional group with formula −CH2−NH2. Triazole is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, aminomethyl groups can participate in a variety of reactions due to the presence of the amino group. Triazole compounds are known to show versatile biological activities and can bind in the biological system with a variety of enzymes and receptors.

Future Directions

The future directions for research on this compound could include exploring its potential biological activities, given the known activities of triazole compounds. Additionally, further studies could be conducted to determine its physical and chemical properties, as well as its safety profile.